Cas no 1804681-06-8 (Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate)

• Product Name: Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate
• CAS No: 1804681-06-8
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4870175
• Update Time: 2025-05-26

Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-7(16)3-5-8(9(12)13)6(11)4-14-10(5)15(17)18/h4,9H,2-3H2,1H3
• InChI Key： KRZGCQWWCQKZNC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate

Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1804681-06-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate, identified by its CAS number 1804681-06-8, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a pyridine core substituted with chloro, difluoromethyl, and nitro groups, make it a versatile building block for drug discovery efforts.

The molecular structure of Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate imparts distinct chemical properties that enhance its utility in medicinal chemistry. The presence of the nitro group not only influences the electronic distribution of the molecule but also facilitates further functionalization through reduction or nucleophilic aromatic substitution reactions. Additionally, the chloro and difluoromethyl substituents contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological conditions such as Alzheimer's disease and Parkinson's disease. The pyridine scaffold is particularly prominent in this area due to its ability to interact with a wide range of biological targets. Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate has been explored as a precursor for synthesizing small-molecule inhibitors that modulate neurotransmitter activity. For instance, derivatives of this compound have shown promise in preclinical studies as acetylcholinesterase inhibitors, which are essential for managing cognitive decline in neurodegenerative diseases.

Beyond its applications in neurology, Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate has also found utility in addressing inflammatory disorders. The nitro group within its structure can be converted into an amine or hydroxyl group, enabling the synthesis of molecules with anti-inflammatory properties. Current research indicates that certain nitropyridine derivatives exhibit significant activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This has led to investigations into its potential as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmaceutical industry continues to leverage advanced synthetic methodologies to optimize the production of Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate. Modern techniques such as flow chemistry and catalytic hydrogenation have enabled more efficient and scalable synthesis routes. These innovations not only reduce production costs but also minimize waste generation, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. Furthermore, computational modeling and high-throughput screening have accelerated the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion, Ethyl 5-chloro-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1804681-06-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and versatile reactivity make it an indispensable intermediate for developing next-generation therapeutics targeting neurological and inflammatory diseases. As research progresses, continued exploration into its derivatives will likely yield groundbreaking treatments that improve patient outcomes worldwide.